Cas no 31614-00-3 (2,4-Pentanedione,3-phenoxy-)

• Product Name: 2,4-Pentanedione,3-phenoxy-
• CAS No: 31614-00-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 303420
• PubChem ID: 2799610
• Update Time: 2025-04-19

2,4-Pentanedione,3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-phenoxy-
• 3-phenoxypentane-2,4-dione
• 2,4-Pentanedione,3-phenoxy
• FT-0616315
• AKOS006229031
• 31614-00-3
• DTXSID50384089

• Inchi： 1S/C11H12O3/c1-8(12)11(9(2)13)14-10-6-4-3-5-7-10/h3-7,11H,1-2H3
• InChI Key： FTWCTBCQAPKVPU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.61200

2,4-Pentanedione,3-phenoxy- Security Information

• Hazardous Material Identification：
• Risk Phrases：R20